N-[1-[2-(5-methyl-7-oxothieno[3,2-b]pyridin-4-yl)acetyl]piperidin-3-yl]acetamide

• IUPAC Name: N-[1-[2-(5-methyl-7-oxothieno[3,2-b]pyridin-4-yl)acetyl]piperidin-3-yl]acetamide
• InChI: InChI=1S/C17H21N3O3S/c1-11-8-15(22)17-14(5-7-24-17)20(11)10-16(23)19-6-3-4-13(9-19)18-12(2)21/h5,7-8,13H,3-4,6,9-10H2,1-2H3,(H,18,21)
• InChI Key: WOPHQWKMZLDBJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2=C(N1CC(=O)N3CCCC(C3)NC(=O)C)C=CS2
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

N-[1-[2-(5-methyl-7-oxothieno[3,2-b]pyridin-4-yl)acetyl]piperidin-3-yl]acetamide is a complex organic compound that belongs to the class of heterocyclic compounds. This compound features a thienopyridine core, which is a fused ring system containing both sulfur and nitrogen atoms. The presence of the piperidine ring and the acetamide group further adds to its structural complexity. Compounds with such intricate structures often exhibit significant biological activities and are of great interest in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-[2-(5-methyl-7-oxothieno[3,2-b]pyridin-4-yl)acetyl]piperidin-3-yl]acetamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Formation of the Thienopyridine Core: This can be achieved through a cyclization reaction involving a suitable precursor such as 2-aminothiophene and a pyridine derivative under acidic conditions.

Introduction of the Acetyl Group: The thienopyridine core can be acetylated using acetic anhydride in the presence of a catalyst such as pyridine.

Formation of the Piperidine Ring: The acetylated thienopyridine can then be reacted with a piperidine derivative under basic conditions to form the desired piperidine ring.

Introduction of the Acetamide Group: Finally, the piperidine derivative can be reacted with acetic anhydride to introduce the acetamide group, completing the synthesis of the target compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to ensure sustainable production.

Chemical Reactions Analysis

Types of Reactions

N-[1-[2-(5-methyl-7-oxothieno[3,2-b]pyridin-4-yl)acetyl]piperidin-3-yl]acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert ketone groups to alcohols or to reduce double bonds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents such as halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols) can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes. Substitution reactions can introduce a wide variety of functional groups, leading to diverse derivatives.

Scientific Research Applications

N-[1-[2-(5-methyl-7-oxothieno[3,2-b]pyridin-4-yl)acetyl]piperidin-3-yl]acetamide has several scientific research applications, including:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound may exhibit biological activities such as antimicrobial, antiviral, or anticancer properties. It can be used in studies to explore its potential as a therapeutic agent.

Medicine: Due to its potential biological activities, the compound can be investigated for its use in drug development. It may serve as a lead compound for the development of new pharmaceuticals.

Industry: The compound can be used in the development of new materials or as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of N-[1-[2-(5-methyl-7-oxothieno[3,2-b]pyridin-4-yl)acetyl]piperidin-3-yl]acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in biological pathways. The compound’s structure allows it to bind to these targets with high affinity, modulating their activity and leading to the desired biological effects. The exact pathways and molecular targets involved would depend on the specific biological activity being investigated.

Comparison with Similar Compounds

Similar Compounds

N-[1-[2-(5-methyl-7-oxothieno[3,2-b]pyridin-4-yl)acetyl]piperidin-3-yl]acetamide: shares structural similarities with other thienopyridine derivatives, such as clopidogrel and prasugrel, which are known for their antiplatelet activities.

Piperidine derivatives: Compounds like piperidine and its derivatives are widely used in medicinal chemistry for their diverse biological activities.

Uniqueness

The uniqueness of N-[1-[2-(5-methyl-7-oxothieno[3,2-b]pyridin-4-yl)acetyl]piperidin-3-yl]acetamide lies in its specific combination of functional groups and ring systems, which confer distinct biological properties. Its ability to interact with multiple molecular targets makes it a versatile compound for various scientific research applications.